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Compound of Interest

2-amino-2-(2-
Compound Name: o
methoxyphenyl)acetic Acid

cat. No.: B1272673

Essential Safety and Handling Guide for 2-
amino-2-(2-methoxyphenyl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 2-
amino-2-(2-methoxyphenyl)acetic acid, including operational and disposal plans. Adherence
to these procedural, step-by-step instructions is critical for ensuring a safe laboratory
environment and the integrity of your research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-amino-2-(2-
methoxyphenyl)acetic acid is provided below.
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Property Value Source
Molecular Formula CoH11NOs3 [1]
Molecular Weight 181.19 g/mol [1][2]
Appearance Solid (powder) [3]

Store lyophilized at -20°C,
Storage Temperature keep desiccated. In solution, [2]
store at -20°C.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 2-amino-2-(2-methoxyphenyl)acetic acid is not
readily available, a structurally similar compound, 2-amino-2-(4-chloro-2-methoxyphenyl)acetic
acid, is classified with the following hazard statements: H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation)[3]. Therefore, it is
prudent to handle 2-amino-2-(2-methoxyphenyl)acetic acid with the assumption of similar

hazards.

The following PPE is mandatory when handling this compound:
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PPE Category

Item

Specifications

Rationale

Eye Protection

Safety Goggles or
Face Shield

Must provide a good
seal around the eyes.
A face shield offers

additional protection.

To prevent eye
irritation or serious
eye damage from

splashes.

Hand Protection

Chemical-Resistant

Gloves

Nitrile or butyl rubber
gloves are
recommended.
Inspect for tears or

holes before use.

To prevent skin
contact and

irritation[4].

Body Protection

Laboratory Coat or
Chemical-Resistant

Apron

Long-sleeved and fully
buttoned.

To protect skin and
clothing from spills

and splashes.

Respiratory Protection

N95 Respirator or
higher

Use in a well-
ventilated area. A
fume hood is strongly
recommended,
especially when
handling the powder

form.

To prevent inhalation
of airborne particles
and potential

respiratory irritation[4].

Operational Plan: Step-by-Step Handling

Procedures

[EEN

N

. Storage:

. Receiving and Inspection:

Verify that the label information matches the order details.

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and eye protection) during inspection.
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» Store the lyophilized solid at -20°C in a desiccated environment to ensure stability, which can
be maintained for up to 36 months under these conditions[2].

e Solutions should be stored at -20°C and used within one month to maintain potency|[2].

» Store away from incompatible materials. Although specific incompatibilities are not listed, as
a general precaution for acidic compounds, avoid strong bases and oxidizing agents.

3. Preparation and Use:

 All handling of the solid powder and preparation of solutions should be conducted in a
certified chemical fume hood to minimize inhalation risk[5].

o Before handling, ensure an emergency eyewash station and safety shower are
accessible[6].

e Use dedicated, clean spatulas and glassware.

o To prepare a solution, slowly add the solid to the solvent to avoid splashing.

« If heating is required, use a controlled heating mantle or water bath; avoid open flames.
4. Hygiene:

e Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

e Do not consume food or drink in the laboratory area.
» Remove and properly dispose of contaminated PPE before leaving the work area.

Disposal Plan: Waste Management

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.adooq.com/2-amino-2-2-methoxyphenyl-acetic-acid.html
https://www.adooq.com/2-amino-2-2-methoxyphenyl-acetic-acid.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Poricoic_acid_A.pdf
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Solid Waste: Collect all solid waste, including unused compound and contaminated materials
(e.g., weighing papers, pipette tips, gloves), in a designated, clearly labeled, and sealed
hazardous waste container.

o Liquid Waste: Collect all solutions containing 2-amino-2-(2-methoxyphenyl)acetic acid in a
separate, labeled, and sealed hazardous waste container. The container material must be
compatible with the solvent used.

2. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-amino-2-(2-methoxyphenyl)acetic Acid".

 Include the approximate concentration and solvent for liquid waste.
3. Storage and Disposal:

» Store waste containers in a designated, secondary containment area away from general
laboratory traffic.

» Follow your institution's specific guidelines for the final disposal of chemical waste. Contact
your Environmental Health and Safety (EHS) department for pickup and disposal
procedures.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2-amino-2-(2-
methoxyphenyl)acetic acid from receipt to disposal.
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Figure 1: Standard Handling Workflow for 2-amino-2-(2-methoxyphenyl)acetic Acid

Click to download full resolution via product page

Caption: Figure 1: Standard Handling Workflow for 2-amino-2-(2-methoxyphenyl)acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-amino-2-(2-methoxyphenyl)acetic Acid | CO9H11NO3 | CID 2772349 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. adoog.com [adoog.com]

e 3. 2-amino-2-(4-chloro-2-methoxyphenyl)acetic acid | 1270306-81-4 [sigmaaldrich.com]
e 4. leelinework.com [leelinework.com]

e 5. benchchem.com [benchchem.com]

e 6. iigtchem.com [iigtchem.com]

» To cite this document: BenchChem. [Personal protective equipment for handling 2-amino-2-
(2-methoxyphenyl)acetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1272673#personal-protective-equipment-for-
handling-2-amino-2-2-methoxyphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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